6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11ClF2N4S
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11ClF2N4S/c18-13-2-1-3-14(20)12(13)9-16-23-24-15(21-22-17(24)25-16)8-10-4-6-11(19)7-5-10/h1-7H,8-9H2
• InChI Key: DTGHKOWROAFAAQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F)F

Description

6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in the field of medicine. This compound is known to possess a range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological effects by targeting various cellular signaling pathways and enzymes. For example, it has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β, which plays a role in the development of Alzheimer's disease. Additionally, it has been found to activate the AMP-activated protein kinase pathway, which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are diverse and depend on the specific biological system being studied. In general, this compound has been found to have anti-inflammatory, antioxidant, and anti-tumor effects. It has also been shown to improve glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity. This compound has been shown to have a range of effects on various biological systems, making it a useful tool for studying cellular signaling pathways and disease mechanisms. However, one limitation of using this compound is its relatively complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for research on 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of focus is the development of new drugs based on this compound for the treatment of cancer, Alzheimer's disease, and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular signaling pathways. Finally, research is needed to explore the potential applications of this compound in other areas such as neurodegenerative diseases and cardiovascular disease.

Synthesis Methods

The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that requires the use of various reagents and catalysts. The most commonly used method involves the reaction of 2-chloro-6-fluorobenzaldehyde with 4-fluorobenzylamine in the presence of a catalyst such as triethylamine. This is followed by the reaction of the resulting intermediate with 1,2,4-triazole-3-thiol and a dehydrating agent such as phosphorus oxychloride.

Scientific Research Applications

Recent scientific research has focused on the potential applications of 6-(2-Chloro-6-fluorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Studies have shown that this compound possesses potent anti-tumor activity and can inhibit the growth of cancer cells. Additionally, it has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Furthermore, it has been shown to have hypoglycemic effects and can improve insulin sensitivity in animal models of diabetes.